Cas no 946334-32-3 (4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazine)

• Product Name: 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazine
• CAS No: 946334-32-3
• MF: C₁₄H₁₃N₃S₂
• MW: 287.403119802475
• CID: 5946889
• PubChem ID: 16858071
• Update Time: 2025-05-26

4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazine Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazine
• 4-ethylsulfanyl-2-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazine
• AKOS016388736
• SR-01000913053
• 4-(ethylthio)-2-methyl-7-phenylthiazolo[4,5-d]pyridazine
• CHEMBL2093738
• 4-(ethylsulfanyl)-2-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazine
• SR-01000913053-1
• 946334-32-3
• TDR81261
• F2480-0002

• Inchi： 1S/C14H13N3S2/c1-3-18-14-12-13(19-9(2)15-12)11(16-17-14)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
• InChI Key： RPMIVFQALNAEAK-UHFFFAOYSA-N
• SMILES： C1(SCC)=NN=C(C2=CC=CC=C2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 287.05508977g/mol
• Monoisotopic Mass: 287.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazine

Chemical Profile of 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine (CAS No. 946334-32-3)

4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine, identified by its CAS number 946334-32-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the thiazolo[4,5-d]pyridazine class, which is characterized by the presence of fused thiazole and pyridazine rings, providing a rich scaffold for modulating various biological targets.

The structural composition of 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine includes an ethylsulfanyl group at the 4-position, a methyl group at the 2-position, and a phenyl ring at the 7-position. These substituents contribute to the compound's overall electronic properties and influence its interactions with biological macromolecules. The thiazole ring is known for its sulfur-containing moiety, which can participate in hydrogen bonding and hydrophobic interactions, while the pyridazine ring provides a nitrogen-rich environment that is conducive to coordination with metal ions or other biomolecules.

In recent years, there has been growing interest in thiazolo[4,5-d]pyridazine derivatives as scaffolds for drug discovery due to their demonstrated ability to interact with multiple biological pathways. Studies have shown that this class of compounds exhibits potential activity against various diseases, including cancer, inflammation, and infectious disorders. The presence of the phenyl ring in 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine may enhance its binding affinity to target proteins by increasing hydrophobic interactions.

One of the most compelling aspects of 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine is its potential as a lead compound for further medicinal chemistry optimization. Researchers have utilized computational methods and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles and enhanced biological activity. The ethylsulfanyl group, in particular, has been shown to modulate the compound's solubility and metabolic stability, making it a valuable feature for drug development.

The synthesis of 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing additional functional groups to tailor its biological properties.

Recent experimental studies have explored the pharmacological profile of 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory mediator release in cellular assays.

The molecular interactions of 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine with biological targets have been investigated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into how the compound binds to its targets and how structural modifications can enhance its potency. For instance, computational docking studies have revealed that the phenyl ring and ethylsulfanyl group are critical for optimal binding affinity to protein receptors.

The pharmacokinetic properties of 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine are also of significant interest. Preliminary pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and reasonable metabolic stability in animal models. These findings suggest that it may be suitable for further development into a therapeutic agent if additional optimizations are made to improve its absorption, distribution, metabolism, excretion (ADME) profile.

Future research directions for 4-(ethylsulfanyl)-2-methyl-7-phenyl-1,3-thiazolo[4,5-d]pyridazine include exploring its mechanism of action in greater detail and identifying potential off-target effects. Additionally，investigators are examining how structural analogues of this compound can be designed to enhance their therapeutic index. The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the identification of novel derivatives with improved properties.

In conclusion, 4-(ethylsulfanyl)-2-methyl -7 -phenyl -1 , 3 -thiazolo [ 4 , 5 -d ] pyridazine (CAS No . 946334 -32 -3 ) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities . Its synthesis , pharmacological profile , and molecular interactions continue to be areas of active investigation , offering exciting opportunities for advancing therapeutic strategies . As research progresses , this compound is likely to emerge as a valuable tool in addressing various diseases .